BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Growing Cupric Formate
Crystals via Slow Evaporation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cupric formate

Cat. No.: B1198405

Introduction

Cupric formate, or copper(ll) formate (Cu(HCOO)z2), is an inorganic compound that exists in
several hydrated forms, most commonly as a tetrahydrate (Cu(HCOO)2-4H20) and a dihydrate
(Cu(HCOO)2:2H20).[1] These compounds crystallize to form bright blue monoclinic prisms or
pyramids.[1][2] The synthesis and growth of high-quality single crystals of cupric formate are
of interest for studies in materials science, crystallography, and understanding magnetic
interactions in layered structures. The slow evaporation method is a widely used, simple, and
effective technique for growing high-quality single crystals from a solution.[3][4] This method
relies on gradually increasing the concentration of a solute in a solvent by allowing the solvent
to evaporate slowly over time, leading to the formation of well-ordered crystals.[5]

The primary advantage of the slow evaporation technique is its simplicity and the ability to
produce large, high-quality crystals without the need for sophisticated equipment.[4] The quality
and size of the resulting crystals are influenced by factors such as the purity of the compound,
the choice of solvent, the rate of evaporation, and environmental stability (temperature and
mechanical vibrations).[6][7]

Quantitative Data Summary

The physical and crystallographic properties of cupric formate vary depending on its degree of
hydration.
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5 ) Anhydrous Dihydrate Tetrahydrate
roper
SNy (Cu(HCOO0)2) (Cu(HCOO0)2-2H20) (Cu(HCOO0)2-4H20)
Molar Mass 153.580 g/mol [1] 189.610 g/mol [1] 225.639 g/mol [1]
) Large, light-blue
Turquoise powder[2] Very pale blue o
Appearance monoclinic prisms[1]

[8]

monoclinic needles[2]

[2]

Crystal System

Orthorhombic[9]

Monoclinic[1]

Monoclinic[1][10]

Cell Dimensions

a=7.877 A, b=8.477 A,

a=8.54 A, b=7.15 A,

a=8.18 A, b=8.15 A,

c=12.142 A c=9.50 A c=6.35A
Pbca space grou
( P group) =98.8°[1] f=101° 5710]
[11][12]
Density 1.831 g/cm3[1][13] Not specified Not specified
Decomposition Temp. ~200 °C[1][9][13] ~55 °CJ[1] ~45 °CJ[1]
o 12.5 g/100 g at
Solubility in Water Soluble[2][8] Soluble[2]

20°C[13]

Experimental Workflow Diagram
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Experimental Workflow for Cupric Formate Crystal Growth

Preparation of Saturated Solution

1. Synthesize Cupric Formate

l

2. Dissolve in Solvent (e.g., Water)

i

3. Filter Solution to Remove Impurities

1
Transfer clear solution

Crystal iGrowth

4. Transfer to Crystallization Dish

5. Cover Dish & Control Evaporation

6. Allow Crystals to Grow (Days to Weeks)

ICrystals formed
|

Harvesting iand Storage

7. Carefully Decant Mother Liquor

8. Wash Crystals (Optional)

9. Dry and Store Crystals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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